3-(3,4-Dimethylphenyl)-6-({[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(3,4-Dimethylphenyl)-6-({[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine is a useful research compound. Its molecular formula is C23H22N4O2S and its molecular weight is 418.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compound Synthesis
Heterocyclic compounds are central to the development of new therapeutic agents, materials, and catalysts. For instance, research on pyrazoloylhydroximoyl chloride derivatives has led to the synthesis of various heterocycles, such as quinoxaline, benzothiadiazine, benzoxadiazine, and pyrazolo[3,4-d]pyridazines (Zohdi, Osman, & Abdelhamid, 1997). These compounds are significant for their potential applications in drug discovery and material science.
Antimicrobial and Antitrypanosomal Activities
Some heterocyclic compounds containing a sulfonamido moiety have been synthesized and evaluated for their antibacterial properties. This research aims to discover new antimicrobial agents that can combat resistant bacterial strains (Azab, Youssef, & El-Bordany, 2013). Furthermore, bis(4-guanylphenyl) heterocycles have shown promising antitrypanosomal activity, which could lead to new treatments for trypanosomiasis, a disease caused by Trypanosoma parasites (Das, Wallace, & Boykin, 1980).
Central Nervous System (CNS) Activity
Research on imidazo[1,2-b]pyridazines has explored their potential CNS activity, particularly regarding their interaction with rat brain membranes. This research contributes to our understanding of CNS-active compounds and their potential therapeutic applications (Barlin, Davies, Davis, & Harrison, 1994).
Anticancer Activity
The development of pyrazolo[3,4-d]pyrimidin-4-one derivatives and their evaluation against cancer cell lines represent another critical area of heterocyclic compound research. These compounds have demonstrated inhibitory activity against specific cancer cells, highlighting their potential as anticancer agents (Abdellatif, Abdelall, Abdelgawad, & Ahmed, 2014).
Green Synthesis and Antibacterial Activity
The green synthesis of pyrazoline and pyrimidine derivatives and their evaluation for antibacterial activity underline the ongoing efforts to develop environmentally friendly synthetic methods and new antimicrobial agents. This research is particularly relevant in addressing the growing issue of antibiotic resistance (Khan, Asiri, Kumar, & Sharma, 2014).
properties
IUPAC Name |
5-[[6-(3,4-dimethylphenyl)pyridazin-3-yl]sulfanylmethyl]-3-(3-ethoxyphenyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O2S/c1-4-28-19-7-5-6-18(13-19)23-24-21(29-27-23)14-30-22-11-10-20(25-26-22)17-9-8-15(2)16(3)12-17/h5-13H,4,14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQRXRTFZODKTKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C2=NOC(=N2)CSC3=NN=C(C=C3)C4=CC(=C(C=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.